Cas no 1094300-44-3 (4-3-(Chloromethyl)phenylcarbonylmorpholine)

• Product Name: 4-3-(Chloromethyl)phenylcarbonylmorpholine
• CAS No: 1094300-44-3
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 4560361
• PubChem ID: 10728714
• Update Time: 2025-05-20

4-3-(Chloromethyl)phenylcarbonylmorpholine Chemical and Physical Properties

Names and Identifiers

• (3-(Chloromethyl)phenyl)(morpholino)methanone
• 4-[3-(Chloromethyl)phenyl]carbonylmorpholine
• [3-(chloromethyl)phenyl]-morpholin-4-ylmethanone
• A921834
• 4-3-(Chloromethyl)phenylcarbonylmorpholine

• MDL： MFCD11208347
• Inchi： 1S/C12H14ClNO2/c13-9-10-2-1-3-11(8-10)12(15)14-4-6-16-7-5-14/h1-3,8H,4-7,9H2
• InChI Key： GHWUAUHNOZGWQG-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1)C(N1CCOCC1)=O

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5

4-3-(Chloromethyl)phenylcarbonylmorpholine Security Information

• Storage Condition：(BD321500)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-3-(Chloromethyl)phenylcarbonylmorpholine

Introduction to 4-3-(Chloromethyl)phenylcarbonylmorpholine (CAS No. 1094300-44-3) and Its Applications in Modern Chemical Biology

4-3-(Chloromethyl)phenylcarbonylmorpholine, identified by the CAS number 1094300-44-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, featuring a chloromethyl substituent on a phenyl ring coupled with a morpholine moiety, exhibits unique chemical properties that make it valuable in various synthetic and biological applications. The structural configuration of this compound allows for versatile interactions with biological targets, making it a promising candidate in drug discovery and development.

The chloromethyl group in the molecular structure of 4-3-(Chloromethyl)phenylcarbonylmorpholine serves as a reactive site for nucleophilic substitution reactions, enabling the formation of stable intermediates in organic synthesis. This reactivity is particularly useful in the construction of more complex molecules, such as peptidomimetics and heterocyclic compounds. Additionally, the morpholine ring contributes to the compound's solubility and stability, facilitating its use in both laboratory settings and potential therapeutic formulations.

In recent years, there has been growing interest in the application of 4-3-(Chloromethyl)phenylcarbonylmorpholine in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in inflammatory and infectious diseases. For instance, studies have demonstrated its potential as a scaffold for designing small-molecule modulators of matrix metalloproteinases (MMPs), which play a crucial role in tissue degradation and repair processes. The ability to modify the phenyl ring and morpholine moiety allows for fine-tuning of pharmacokinetic properties, enhancing bioavailability and reducing off-target effects.

Moreover, the chloromethyl group has been exploited for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl structures. These transformations are essential in synthesizing complex drug candidates with improved pharmacological profiles. The versatility of 4-3-(Chloromethyl)phenylcarbonylmorpholine as a synthetic intermediate has also been highlighted in the synthesis of antiviral agents, where its ability to form stable adducts with nucleophiles aids in creating potent inhibitors against viral proteases and polymerases.

The integration of computational chemistry and high-throughput screening has further accelerated the exploration of 4-3-(Chloromethyl)phenylcarbonylmorpholine's potential applications. Molecular modeling studies have revealed its binding affinity to various protein targets, providing insights into its mechanism of action. These findings have guided experimental efforts toward optimizing lead compounds for clinical trials. Notably, preclinical studies have shown that derivatives of this compound exhibit promising activity against cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis.

Recent advancements in biocatalysis have also highlighted the role of 4-3-(Chloromethyl)phenylcarbonylmorpholine in enzyme-mediated synthetic pathways. Enzymes such as cytochrome P450 monooxygenases have been employed to modify the compound's structure, leading to more selective and environmentally friendly synthetic routes. This approach aligns with the growing emphasis on green chemistry principles, reducing reliance on hazardous reagents and minimizing waste generation.

The pharmaceutical industry has taken note of these developments, with several companies investing in research programs focused on harnessing the potential of 4-3-(Chloromethyl)phenylcarbonylmorpholine. Collaborative efforts between academic institutions and industry partners have led to innovative drug candidates entering clinical development pipelines. These candidates target a wide range of therapeutic areas, including neurodegenerative disorders, autoimmune diseases, and oncology. The compound's unique structural features continue to inspire new synthetic strategies, ensuring its relevance in ongoing research endeavors.

Looking ahead, the future prospects for 4-3-(Chloromethyl)phenylcarbonylmorpholine appear promising, driven by advancements in synthetic methodologies and an increased understanding of its biological interactions. Continued exploration into its derivatives will likely uncover additional therapeutic applications, further solidifying its importance in chemical biology. As research progresses, it is anticipated that this compound will play an even greater role in developing next-generation therapeutics that address unmet medical needs.